Ethanone, 1-(3-chloro-4-(hexyloxy)phenyl)-2-((4,5-dihydro-1H-imidazol-2-yl)thio)-, monohydrochloride

Specification

• CAS No.: 160518-38-7
• Molecular Formula: C17H24Cl2N2O2S
• Molecular Weight: 391.4 g/mol
• IUPAC Name: 1-(3-chloro-4-hexoxyphenyl)-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)ethanone;hydrochloride
• Standard InChI: InChI=1S/C17H23ClN2O2S.ClH/c1-2-3-4-5-10-22-16-7-6-13(11-14(16)18)15(21)12-23-17-19-8-9-20-17;/h6-7,11H,2-5,8-10,12H2,1H3,(H,19,20);1H
• Standard InChI Key: DLMDTYQAOCGTJT-UHFFFAOYSA-N
• SMILES: CCCCCCOC1=C(C=C(C=C1)C(=O)CSC2=NCCN2)Cl.Cl
• Canonical SMILES: CCCCCCOC1=C(C=C(C=C1)C(=O)CSC2=NCCN2)Cl.Cl

Introduction

Synthesis

Synthesis of similar compounds often involves multiple steps, including the formation of the phenyl ring, introduction of substituents, and coupling reactions to attach the imidazole moiety. Common methods include:

• Nucleophilic Substitution: For introducing chloro and hexyloxy groups.

• Cross-Coupling Reactions: For attaching the imidazole ring.

Biological Activity

Compounds with imidazole rings are known for their biological activity, including antimicrobial and antifungal properties. The presence of a chloro substituent may enhance these activities, while the hexyloxy chain could improve solubility and membrane permeability.

Materials Science

In materials science, such compounds might be used in the development of new polymers or as additives due to their potential to form hydrogen bonds and interact with other molecules.

Research Findings

While specific research findings on Ethanone, 1-(3-chloro-4-(hexyloxy)phenyl)-2-((4,5-dihydro-1H-imidazol-2-yl)thio)-, monohydrochloride are not available, studies on similar compounds suggest that they can exhibit significant biological activity and have potential applications in drug development and materials science.